Cas no 144027-76-9 (1-Isothiocyanato-11-(methylsulfanyl)undecane)

1-Isothiocyanato-11-(methylsulfanyl)undecane structure
144027-76-9 structure
Product Name:1-Isothiocyanato-11-(methylsulfanyl)undecane
CAS No:144027-76-9
MF:C13H25NS2
MW:259.474301099777
CID:2777031
PubChem ID:24989680
Update Time:2025-04-21

1-Isothiocyanato-11-(methylsulfanyl)undecane Chemical and Physical Properties

Names and Identifiers

    • 1-ISOTHIOCYANATO-11-(METHYLSULFANYL)UNDECANE
    • 144027-76-9
    • DTXSID60648366
    • 1-Isothiocyanato-11-(methylsulfanyl)undecane
    • Inchi: 1S/C13H25NS2/c1-16-12-10-8-6-4-2-3-5-7-9-11-14-13-15/h2-12H2,1H3
    • InChI Key: XIXZECOAPFKEKC-UHFFFAOYSA-N
    • SMILES: S(C)CCCCCCCCCCCN=C=S

Computed Properties

  • Exact Mass: 259.14284215Da
  • Monoisotopic Mass: 259.14284215Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 69.8Ų

1-Isothiocyanato-11-(methylsulfanyl)undecane Related Literature

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